Cas no 2228407-80-3 (3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid
• CAS No: 2228407-80-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6143489
• PubChem ID: 165612626
• Update Time: 2025-06-14

3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid
• EN300-1762268
• 2228407-80-3

• Inchi： 1S/C10H14N2O3/c1-6-3-7(5-12-10(6)15-2)8(11)4-9(13)14/h3,5,8H,4,11H2,1-2H3,(H,13,14)
• InChI Key： KAXVRCSHMBIXRT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid

Exploring the Potential of 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid (CAS No. 2228407-80-3) in Modern Research

The compound 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid (CAS No. 2228407-80-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This amino acid derivative features a pyridine ring substituted with methoxy and methyl groups, making it a versatile building block for drug discovery and development. Researchers are particularly interested in its role as a metabolite analog or enzyme modulator, which aligns with current trends in precision medicine and targeted therapies.

In the context of neuropharmacology, 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid has shown promise due to its structural similarity to naturally occurring neurotransmitters. Its 6-methoxy-5-methylpyridin-3-yl moiety may interact with specific receptors, sparking investigations into its potential for neurological disorder research. This aligns with growing public interest in brain health supplements and cognitive enhancers, though it's important to note this compound remains strictly in the research phase.

The CAS No. 2228407-80-3 compound has also been studied in relation to metabolic pathways, particularly those involving amino acid metabolism. With increasing focus on gut-brain axis research and microbiome studies, scientists are examining how such modified amino acids might influence microbial communities or serve as prebiotic precursors. These investigations tap into popular health trends while maintaining rigorous scientific standards.

From a synthetic chemistry perspective, the propanoic acid portion of the molecule offers multiple sites for modification, making 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid a valuable scaffold for structure-activity relationship studies. This flexibility addresses the pharmaceutical industry's need for lead optimization in drug development pipelines, particularly for small molecule therapeutics where molecular tweaks can dramatically alter bioavailability and efficacy.

Analytical challenges surrounding CAS No. 2228407-80-3 have prompted advancements in chromatographic separation techniques and mass spectrometry detection methods. These technical developments contribute to broader discussions about analytical method validation - a hot topic in quality control circles and regulatory compliance forums. The compound's unique UV absorption profile, attributable to its aromatic pyridine system, makes it an interesting case study for spectroscopic characterization.

In material science applications, researchers have explored the crystalline properties of 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid, investigating its potential as a co-crystal former for pharmaceutical formulations. This connects with industry efforts to improve drug solubility and stability - key concerns in formulation science that directly impact drug performance and patient outcomes. The compound's hydrogen bonding capacity makes it particularly interesting for such applications.

Environmental fate studies of CAS No. 2228407-80-3 have examined its biodegradation pathways and ecotoxicity profile, responding to increased regulatory scrutiny of chemical substances. These investigations contribute valuable data to green chemistry initiatives and sustainability assessments in pharmaceutical manufacturing - topics that resonate strongly with environmentally conscious investors and consumers alike.

The synthesis of 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid typically involves multi-step organic transformations with careful control of stereochemistry at the amino-bearing carbon. Process chemists have developed optimized routes that minimize byproduct formation while maximizing yield - addressing common pain points in scale-up chemistry that frequently appear in industry discussions about cost-effective manufacturing.

Patent literature reveals growing interest in CAS No. 2228407-80-3 as a key intermediate for various therapeutic agents, particularly in fields like immunomodulation and metabolic disease research. This commercial attention underscores the compound's importance while reflecting broader market trends toward personalized medicine approaches and niche therapeutic development.

As research continues, 3-amino-3-(6-methoxy-5-methylpyridin-3-yl)propanoic acid serves as a compelling example of how specialty chemicals can bridge multiple scientific disciplines. Its study contributes to our understanding of molecular recognition principles while offering practical insights for medicinal chemistry design strategies - making it a compound worth watching in coming years as scientific and technological advancements unfold.